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Executive Summary

L-Dierucoyl Lecithin-D9 (1,2-Dierucoyl-sn-glycero-3-phosphocholine-d9, or DEPC-d9) is a
specialized deuterated phospholipid used primarily in membrane biophysics, solid-state NMR,
and neutron scattering. Characterized by its long monounsaturated fatty acid chains (C22:1,
erucic acid) and a deuterated choline headgroup, it serves as a critical tool for studying thick
lipid bilayers and hydrophobic mismatch phenomena.

Unlike standard lipids (e.g., DOPC, POPC), DEPC-d9 is rarely a stock catalog item. This guide
outlines the specific procurement pathways, technical validation protocols, and handling
procedures required to integrate this isotope into high-integrity research workflows.

Part 1: Commercial Sourcing Strategy

Due to the niche application of long-chain deuterated lipids, DEPC-d9 is typically categorized
as a Custom Synthesis or Pharma Standard product. Researchers should not expect "add-to-
cart" availability from general distributors.

Primary Procurement Pathways
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The "Custom Synthesis" Route (Recommended)

For biophysical studies (NMR, Neutron Scattering) requiring >100 mg, custom synthesis from a
major lipid manufacturer is the only route to guarantee isotopic enrichment (>99% D) and chain
integrity.

e Action: Contact the Custom Synthesis Division of Avanti Polar Lipids or Cayman Chemical.
» Specification to Request:

o Product: 1,2-Dierucoyl-sn-glycero-3-phosphocholine-d9[1][2][3]

[¢]

Modification: N,N,N-trimethyl-d9 (Headgroup Deuteration)

[¢]

Parent CAS: 51779-95-4 (Non-deuterated DEPC)

o

Required Purity: >99%

o

Isotopic Enrichment: >98% Deuterium[4][5]
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The "Pharma Standard" Route

Suppliers like Splendid Lab list DEPC-d9 (Cat# CSL-65019) as an impurity standard.

» Warning: Listings in this category may contain data discrepancies (e.g., incorrect molecular
weights in online databases).

e Protocol: Always demand a Certificate of Analysis (CoA) and H-NMR/Mass Spec data before
purchase to verify the C22:1 chain length and D9 headgroup.

Sourcing Decision Logic

The following diagram illustrates the logical flow for procuring DEPC-d9 based on experimental
needs.
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Figure 1: Decision matrix for sourcing DEPC-d9 based on research requirements.

Part 2: Technical Specifications & Validation
Chemical Identity[5][6][7]

o Systematic Name: 1,2-Dierucoyl-sn-glycero-3-phosphocholine-d9[1][2][3][6]
e Synonyms: DEPC-d9, 22:1 (cis-13) PC-d9

¢ Molecular Formula:
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Molecular Weight: ~907.4 g/mol (approx. 9 units higher than non-deuterated DEPC: 898.3
g/mol)

Phase Transition (

): ~-15°C to -20°C (Fluid at room temperature)

Why DEPC-d9? (Mechanistic Insight)

Hydrophobic Mismatch: DEPC has extremely long acyl chains (22 carbons), creating a
bilayer thickness of ~5.0-5.5 nm (compared to ~3.8 nm for DOPC). It is used to stabilize
transmembrane proteins with long hydrophobic domains that would otherwise aggregate in
thinner bilayers.

NMR Order Parameters: The D9-choline headgroup provides a distinct deuterium NMR
signal (quadrupolar splitting). This allows researchers to measure the headgroup tilt angle
and order parameter without interference from the solvent or acyl chains.

Neutron Contrast Matching: In neutron scattering, the D9 headgroup masks the strong
scattering of the hydrophilic region, allowing focus on the hydrophobic core or embedded
proteins.

Validation Protocol (Self-Validating System)

Upon receipt of the custom lipid, perform the following validation to ensure scientific integrity:

Mass Spectrometry (ESI-MS):
o Expectation: A peak shift of +9 m/z relative to the non-deuterated parent.
o Target:
(Positive Mode).
Proton NMR (
H-NMR):

o Expectation: Disappearance of the sharp singlet at ~3.2 ppm (characteristic of the
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protons).

o Confirmation: Integration of the terminal methyl protons (chains) should remain consistent,
while the choline signal vanishes.

Part 3: Experimental Protocols
Handling & Storage

DEPC contains cis-13 double bonds, making it susceptible to oxidation, though less so than
polyunsaturated lipids.

e Storage: -20°C in glass vials with Teflon-lined caps.
o Atmosphere: Always overlay with dry Argon or Nitrogen gas before closing.

e Solvent: Store as a powder or in Chloroform (stabilized with ethanol). Avoid water until
hydration.

Preparation of DEPC-d9 Liposomes (Extrusion Method)

This protocol yields Large Unilamellar Vesicles (LUVS) suitable for biophysical characterization.
Materials:

« DEPC-d9 (10 mg)[7]

Chloroform (HPLC Grade)

Buffer (e.g., 10mM HEPES, 150mM NacCl, pH 7.4)

Rotary Evaporator & Vacuum Pump

Extruder with 200nm Polycarbonate membrane
Workflow:

¢ Solubilization: Dissolve 10 mg DEPC-d9 in 1 mL Chloroform in a round-bottom flask.
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Film Formation: Evaporate solvent under a stream of Nitrogen, then vacuum desiccate for >2
hours to remove trace chloroform.

o Why: Residual chloroform destabilizes the bilayer and interferes with NMR signals.

Hydration: Add 1 mL buffer. Vortex vigorously for 30 minutes at Room Temperature (RT).

o Note: Since

of DEPC is < 0°C, heating is not required. Hydration at RT is sufficient.

Freeze-Thaw: Subject the suspension to 5 cycles of freezing (liquid

) and thawing (warm water).

o Causality: This equilibrates the solute across the lamellae, ensuring uniform multilamellar
vesicles (MLVs).

Extrusion: Pass the MLV suspension 11-21 times through a 100nm polycarbonate filter.

o Result: Clear/opalescent suspension of LUVs (~100nm diameter).

Liposome Preparation Diagram

Dry Lipid Film Vortex Hydration Equilibration Freeze-Thaw |  Sizing Extrusion
(Vacuum >2h) (Buffer, RT) (5 Cycles) (100nm Filter)

DEPC-d9
in Chloroform

LUVs
(Ready for Assay)

Click to download full resolution via product page
Figure 2: Workflow for generating Large Unilamellar Vesicles (LUVs) from DEPC-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Commercial Sources & Technical Guide: L-Dierucoyl
Lecithin-D9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159976/docs#commercial-sources-technical-guide-
I-dierucoyl-lecithin-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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